Cas no 1806781-61-2 (3-(Difluoromethyl)-4-iodopyridine-5-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-4-iodopyridine-5-carboxaldehyde
• CAS No: 1806781-61-2
• MF: C₇H₄F₂INO
• MW: 283.01404094696
• CID: 4847542
• Update Time: 2025-05-20

3-(Difluoromethyl)-4-iodopyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodopyridine-5-carboxaldehyde

• Inchi： 1S/C7H4F2INO/c8-7(9)5-2-11-1-4(3-12)6(5)10/h1-3,7H
• InChI Key： STLHTSDWOYCOFU-UHFFFAOYSA-N
• SMILES： IC1C(C=O)=CN=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.6
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-4-iodopyridine-5-carboxaldehyde

3-(Difluoromethyl)-4-iodopyridine-5-carboxaldehyde (CAS No. 1806781-61-2): A Comprehensive Overview

3-(Difluoromethyl)-4-iodopyridine-5-carboxaldehyde (CAS No. 1806781-61-2) is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound features a pyridine core with a difluoromethyl and an iodine substituent, along with a carboxaldehyde functional group, making it a valuable building block for the synthesis of complex molecules and pharmaceuticals.

The unique combination of these functional groups endows 3-(Difluoromethyl)-4-iodopyridine-5-carboxaldehyde with a range of interesting properties. The difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the iodine substituent provides a versatile handle for further functionalization through various cross-coupling reactions. The carboxaldehyde group, on the other hand, offers opportunities for condensation reactions and the formation of imines, which are crucial in the synthesis of bioactive compounds.

In recent years, 3-(Difluoromethyl)-4-iodopyridine-5-carboxaldehyde has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of difluoromethylated pyridine derivatives using this compound as a key intermediate. These derivatives exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond antiviral applications, 3-(Difluoromethyl)-4-iodopyridine-5-carboxaldehyde has also shown promise in the development of anticancer drugs. A recent study in Cancer Research demonstrated that compounds derived from this intermediate could selectively inhibit the growth of cancer cells by targeting specific signaling pathways. The difluoromethyl group was found to enhance the cell permeability and stability of these compounds, thereby improving their therapeutic efficacy.

In addition to its pharmaceutical applications, 3-(Difluoromethyl)-4-iodopyridine-5-carboxaldehyde has found utility in materials science. Its iodine substituent makes it an excellent precursor for the preparation of organometallic complexes and coordination polymers. These materials exhibit unique optical and electronic properties, making them suitable for applications in photovoltaics, sensors, and catalysis.

The synthetic accessibility of 3-(Difluoromethyl)-4-iodopyridine-5-carboxaldehyde is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound on both laboratory and industrial scales. One such method involves the sequential introduction of the difluoromethyl and iodine groups onto a pyridine scaffold followed by oxidation to form the carboxaldehyde functionality. This modular approach allows for easy modification and scale-up, making it an attractive choice for researchers and industrial chemists alike.

The safety profile of 3-(Difluoromethyl)-4-iodopyridine-5-carboxaldehyde is also an important consideration. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure workplace safety. It is recommended to handle this compound under inert conditions to prevent degradation and to store it in a cool, dry place away from light.

In conclusion, 3-(Difluoromethyl)-4-iodopyridine-5-carboxaldehyde (CAS No. 1806781-61-2) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As research in these areas continues to advance, the importance of this compound is likely to grow further.